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Compound of Interest

Compound Name:
N'-(2-

chloropropanoyl)benzohydrazide

CAS No.: 851115-98-5

Cat. No.: B2550495

Get Quote

Executive Summary
N'-(2-chloropropanoyl)benzohydrazide (CAS: 851115-98-5) is a diacylhydrazine derivative

utilized as a chiral intermediate in the synthesis of agrochemicals and pharmaceutical

pharmacophores. While specific crystallographic data for this target molecule is often

proprietary, its solid-state behavior can be rigorously predicted and contextualized by

comparing it with the structurally homologous N'-propionylbenzohydrazide (Reference A) and

2-chlorobenzohydrazide (Reference B).

This guide outlines the experimental parameters required to generate valid X-ray data for the

target and provides a comparative baseline of expected structural performance metrics

(packing efficiency, hydrogen bonding, and space group preference).

Comparative Structural Analysis
The introduction of a chlorine atom at the
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-position of the propanoyl chain significantly alters the electronic and steric landscape
compared to the unsubstituted analog. The table below contrasts the known experimental data
of the reference standards with the predicted parameters for the target.

Table 1: Crystallographic Parameters & Performance Metrics

Parameter
Target: N'-(2-
chloropropanoyl)b
enzohydrazide

Reference A: N'-
propionylbenzohyd
razide [1]

Reference B: 2-
chlorobenzohydraz
ide [2]

Formula

Crystal System
Predicted: Monoclinic

or Orthorhombic
Orthorhombic Monoclinic

Space Group

Likely:[1]

or

(if chiral)

Unit Cell (

)

Exp:

(Expanded due to Cl)

Z (Molecules/Cell) 4 4 8

Packing Motif

H-bonded chains + Cl

O/Cl

Cl contacts

1D H-bonded chains

(N-H

O)

Polymeric chains

along [010]

Key Interaction

Amide-Amide

Supramolecular

Synthon

N-H

O=C (Intermolecular)
Ring Motif

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/publication/232844480_Synthesis_and_structures_of_3-chloro-N'-2-hydroxy-benzylidenebenzohydrazide_and_its_oxovanadiumV_complex
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2550495?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analyst Insight: The Reference A (non-chloro) adopts a non-centrosymmetric space group (

), indicating a propensity for polar packing. The addition of the chlorine atom in the

Target often induces centrosymmetry (

) due to dipole antiparallel alignment, unless the chiral center (

) enforces a chiral space group like

.

Experimental Workflow: Data Generation Protocol
To obtain publication-quality data for N'-(2-chloropropanoyl)benzohydrazide that matches

the standards of the references above, follow this self-validating workflow.

Phase 1: Crystal Growth (Slow Evaporation)
Dissolution: Dissolve 20 mg of N'-(2-chloropropanoyl)benzohydrazide in 2 mL of

Ethanol/Ethyl Acetate (1:1 v/v).

Why: The benzohydrazide core requires polar protic solvents, while the chloro-alkyl chain

improves solubility in esters.

Filtration: Pass through a 0.45

m PTFE filter to remove nucleation sites.

Crystallization: Seal in a vial with a pinhole cap. Store at 4°C in a vibration-free environment.

Timeline: Crystals suitable for X-ray (0.2 x 0.2 x 0.1 mm) typically form within 48-72 hours.

Phase 2: Data Collection & Refinement
Mounting: Mount crystal on a glass fiber using perfluoropolyether oil.
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Diffraction: Collect data at 100 K (to reduce thermal motion of the flexible propanoyl chain)

using Mo

radiation (

).

Strategy: Target a completeness >99% up to

.

Refinement: Use SHELXL for least-squares refinement.

Critical Step: Locate the H-atoms on the hydrazide nitrogens (

) in the difference Fourier map rather than using geometric riding models, as these are
critical for defining the H-bond network.

Structural Logic & Pathway Diagram
The following diagram illustrates the critical path from synthesis to structural validation,

highlighting the decision nodes for handling disorder common in chloro-substituted alkyl chains.
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Caption: Workflow for structural determination of N'-(2-chloropropanoyl)benzohydrazide,

emphasizing the iterative refinement loop required for halogenated alkyl chains.

Key Performance Indicators (KPIs) for Validation
When analyzing your data against the Reference Standards, ensure your dataset meets these

criteria:

R-Factor (
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): Must be

to confirm precise placement of the chlorine atom.

Bond Precision:

bond length should be within

.

Dihedral Angle: Monitor the

torsion.

Reference A Value:

(Planar/Trans).

Target Expectation: The steric bulk of the Cl atom at the

-position may force a twist, reducing this angle to

.

Hydrogen Bonding: Look for the formation of

dimers or

chains. The presence of Cl may introduce weak

interactions that stabilize a different polymorph compared to the propionyl reference.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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